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An In-depth Technical Guide on the Spectrum of Activity of Tralkoxydim on Grass Weed

Species

Introduction
Tralkoxydim is a selective, post-emergence herbicide belonging to the cyclohexanedione

chemical class.[1][2] It is utilized in agriculture for the control of various grass weed species,

primarily in cereal crops such as wheat, barley, rye, and triticale.[3][4] As a Group A herbicide,

its mode of action is the inhibition of acetyl-CoA carboxylase (ACCase), a critical enzyme in

lipid biosynthesis.[3][5] This specific mechanism allows for the effective management of

susceptible grass weeds while maintaining the safety of tolerant broadleaf crops and certain

cereals.[1][2] This guide provides a comprehensive overview of tralkoxydim's spectrum of

activity, efficacy, and the technical protocols for its evaluation.

Mechanism of Action
Tralkoxydim is a systemic herbicide absorbed by the leaves and translocated to the growing

points of the plant, where it inhibits cell division.[6] Its herbicidal activity stems from the potent

inhibition of the acetyl-CoA carboxylase (ACCase) enzyme.[1][7]

ACCase Inhibition: ACCase is the enzyme that catalyzes the first committed step in the

biosynthesis of fatty acids.[7][8]
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Disruption of Lipid Synthesis: By inhibiting ACCase, tralkoxydim halts the production of fatty

acids, which are essential components for building new cell membranes. This disruption of

lipid metabolism ultimately leads to the cessation of growth and death of the susceptible

grass weed.[1]

Basis of Selectivity: The selectivity of tralkoxydim is based on differences in the structure of

the ACCase enzyme between susceptible and tolerant plant species. Most grass weeds

possess a form of ACCase that is highly sensitive to cyclohexanedione herbicides. In

contrast, broadleaf (dicot) plants have a structurally different, tolerant form of the enzyme.[9]

[10] Cereal crops like wheat and barley exhibit tolerance through metabolic degradation of

the herbicide.[10]
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Caption: Tralkoxydim's mode of action: selective inhibition of grass ACCase.
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Tralkoxydim provides effective post-emergence control for a range of common and

competitive grass weeds in cereal production, while being ineffective against broadleaf weeds

and perennial grasses.[11]

Weed Species Scientific Name Level of Control

Wild Oats Avena fatua Control[1][4][12]

Annual Ryegrass (Italian

Ryegrass)
Lolium multiflorum Control[1][3]

Green Foxtail Setaria viridis Control[4][6]

Yellow Foxtail Setaria pumila Control[4][11]

Barnyard Grass Echinochloa crus-galli Control[4][11]

Persian Darnel Lolium persicum Control[4][6]

Annual Phalaris (Canary

Grass)
Phalaris spp. Suppression[3][13]

Black-grass Alopecurus myosuroides
Control (Resistance is

common)[14][15]

Quantitative Efficacy Data
The efficacy of tralkoxydim is dependent on the application rate, the growth stage of the weed,

and environmental conditions. Data from various studies demonstrate its effectiveness and

variability.
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Target Weed
Application
Rate (g a.i./ha)

Weed Growth
Stage

Efficacy /
Result

Notes

Wild Oats

(Avena fatua)
250

2-4 leaf (pre-

tillering)
Effective control

Apply in first 4-6

weeks to

unstressed

crops.[3]

Wild Oats

(Avena fatua)
380

Up to early

tillering (max 2

tillers)

Effective control

Preferred rate for

dense

populations or

delayed

application.[3][5]

Wild Oats

(Avena fatua)

Recommended

Rate (e.g., 200

g/ha)

Not Specified

Variable: 0 to

>800 seeds/m²

produced.

Efficacy varies

considerably by

location and

year.

Annual Ryegrass

(Lolium

multiflorum)

380-500
2-4 leaf (pre-

tillering)
Effective control

Do not apply to

tillered ryegrass.

[3]

Annual Ryegrass

(Lolium

multiflorum)

Not Specified Not Specified

Fall application:

65-88% control.

Spring

application: 94-

99% control.

Application

timing

significantly

impacts control.

Green Foxtail

(Setaria viridis) &

Wild Oats

Not Specified 2-3 leaf

Generally better

control than later

applications.

Early weed

removal is critical

for maximizing

crop yield.[16]

Green Foxtail

(Setaria viridis) &

Wild Oats

Not Specified 4-5 leaf

Less weed

topgrowth at

harvest due to

control of later

flushes.

[16]
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Mixed Grassy

Weeds

250-300 (tank-

mixed with

Isoproturon 500-

750)

Not Specified

Reduced weed-

crop competition

by 96.8% to

99.5%.

Tank mix

provided broad-

spectrum control.

[17]

Experimental Protocols
Evaluating the bio-efficacy of tralkoxydim involves standardized protocols in both field and

controlled environments.

Field Efficacy Trial Protocol
Site Selection: Choose a location with a known and uniform infestation of the target grass

weed species.

Experimental Design: Employ a randomized complete block design (RCBD) with 3 to 4

replications to account for field variability.

Plot Establishment: Mark out individual plots of a standard size (e.g., 2m x 10m).

Treatments: Include an untreated control, tralkoxydim at various rates (e.g., 0.5x, 1x, 2x the

recommended rate), and potentially tank-mix combinations.

Herbicide Application:

Timing: Apply post-emergence when the target weed is at the specified growth stage (e.g.,

2-4 leaf stage).

Equipment: Use a calibrated research plot sprayer equipped with flat-fan nozzles (e.g.,

110-015, 110-02).[5]

Spray Volume: Apply in 50-150 L of water per hectare.[5]

Pressure: Maintain a constant pressure of 250-350 kPa.[5]

Adjuvant: Always include a recommended adjuvant (e.g., non-ionic surfactant or oil

concentrate) at the specified rate (e.g., 0.5% - 1.0% v/v), as this is critical for activity.[3][11]
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Data Collection:

Visual Assessment: Rate percent weed control at set intervals (e.g., 7, 14, 21, and 28 days

after treatment) on a scale of 0% (no effect) to 100% (complete death).

Weed Density & Biomass: At a later interval (e.g., 28 DAT or prior to crop canopy closure),

count weed density in quadrats and collect above-ground biomass. Dry the biomass to

obtain a constant dry weight.

Crop Tolerance: Visually assess crop injury (phytotoxicity), such as chlorosis or stunting.

Yield: Harvest the crop from a central area of each plot to determine grain yield and

quality.

Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA) and a

means separation test (e.g., Tukey's HSD) to determine significant differences between

treatments.
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Caption: A typical workflow for a field trial evaluating herbicide efficacy.
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Factors Influencing Tralkoxydim Activity
Weed Growth Stage: Tralkoxydim is most effective on young, actively growing weeds.

Efficacy typically decreases as weeds become larger and more established, particularly after

tillering has begun.[3][16]

Environmental Stress: Weed control can be reduced or delayed if weeds are under stress

from conditions like drought, heat, flooding, or prolonged cool temperatures.[11] Application

should be timed for when weeds are actively growing.[11]

Tank Mixtures: The efficacy of tralkoxydim can be reduced (antagonized) when tank-mixed

with certain broadleaf herbicides.[16] Studies have shown that thifensulfuron and, to a lesser

extent, bromoxynil can antagonize tralkoxydim activity on green foxtail and wild oat.[16]

Water Quality: The use of water with high concentrations of bicarbonate ions (>400 ppm) can

negatively impact herbicidal activity. This can be mitigated by adding ammonium sulfate to

the spray solution.[11]

Herbicide Resistance: Some naturally occurring weed biotypes resistant to tralkoxydim and

other Group A herbicides may exist within a population.[3][5] Repeated use of herbicides with

the same mode of action selects for these resistant individuals, which can eventually

dominate the population.[3][5] Resistance in species like Alopecurus myosuroides and

Lolium spp. is a significant concern.[14][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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